(2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid

• IUPAC Name: 2-[2-[[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C20H23FN2O3/c21-17-6-8-18(9-7-17)23-11-3-10-22(12-13-23)14-16-4-1-2-5-19(16)26-15-20(24)25/h1-2,4-9H,3,10-15H2,(H,24,25)
• InChI Key: BQYHQNZTZWLLIN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C2=CC=C(C=C2)F)CC3=CC=CC=C3OCC(=O)O
• Molecular Formula: C20H23FN2O3
• Molecular Weight: 358.4 g/mol

Description

(2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid, also known as F4H5, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. F4H5 is a selective and potent antagonist for the G protein-coupled receptor 119 (GPR119), which plays a crucial role in regulating glucose homeostasis and lipid metabolism.

Mechanism of Action

(2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid is a selective and potent antagonist for GPR119, which inhibits the binding of endogenous ligands and prevents receptor activation. This leads to a decrease in insulin and incretin hormone secretion, resulting in improved glucose homeostasis and lipid metabolism. (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid also activates the sympathetic nervous system, leading to increased energy expenditure and weight loss.
Biochemical and Physiological Effects:
(2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid has been shown to improve glucose tolerance, increase insulin secretion, and reduce food intake in animal models of diabetes and obesity. It also promotes weight loss and increases energy expenditure. (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid has been found to have low toxicity and no significant side effects in animal studies.

Advantages and Limitations for Lab Experiments

(2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid is a potent and selective GPR119 antagonist, which makes it a valuable tool for studying the role of GPR119 in regulating glucose homeostasis and lipid metabolism. However, the synthesis of (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid is complex and time-consuming, which may limit its availability for research purposes. In addition, the effects of (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid on humans are not yet fully understood, which may limit its clinical translation.

Future Directions

Future research on (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid should focus on its potential therapeutic applications in the treatment of type 2 diabetes and obesity. Studies should investigate the long-term effects of (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid on glucose homeostasis, lipid metabolism, and body weight in animal models and humans. The mechanism of action of (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid should also be further elucidated to identify potential drug targets for the treatment of metabolic disorders. Finally, the synthesis of (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid should be optimized to improve its availability for research and clinical use.

Synthesis Methods

The synthesis of (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid involves a multi-step process that starts with the reaction of 4-fluorobenzylamine with 4-bromoanisole to form 4-(4-fluorophenyl)-1-(4-methoxyphenyl)methyl-1,4-diazepane. This intermediate is then reacted with chloroacetic acid to obtain (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid. The purity of the compound can be improved by recrystallization or column chromatography.

Scientific Research Applications

(2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid has been studied extensively for its potential therapeutic applications in the treatment of type 2 diabetes and obesity. GPR119 is expressed in pancreatic beta cells and intestinal L cells, and its activation leads to the secretion of insulin and incretin hormones, which regulate glucose homeostasis and lipid metabolism. (2-{[4-(4-fluorophenyl)-1,4-diazepan-1-yl]methyl}phenoxy)acetic acid has been shown to increase glucose-stimulated insulin secretion and improve glucose tolerance in animal models of diabetes. It also promotes weight loss and reduces food intake in obese animals.